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A Comparative Analysis of the Phase Diagrams of Non-ionic Surfactants: Polysorbate 80,

Poloxamer 407, and Sorbitan Monooleate

This guide provides a comparative analysis of the phase behavior of three widely used non-

ionic surfactants: Polysorbate 80 (Tween 80), Poloxamer 407 (Pluronic F-127), and Sorbitan

Monooleate (Span 80). The information is intended for researchers, scientists, and drug

development professionals to aid in the selection and application of these excipients.

Introduction to Non-ionic Surfactants
Non-ionic surfactants are amphiphilic molecules that do not have a net electrical charge on

their hydrophilic head group. This characteristic makes them generally less sensitive to pH

changes and electrolyte concentrations compared to their ionic counterparts. They are

extensively used in the pharmaceutical, cosmetic, and food industries as emulsifiers,

solubilizers, and stabilizers. The phase behavior of these surfactants in aqueous solutions is

critical to their function and is primarily dictated by their chemical structure, concentration, and

temperature. Key parameters describing their phase behavior include the critical micelle

concentration (CMC) and the cloud point (CP).

Comparative Data of Surfactant Properties
The following table summarizes the key physicochemical properties of Polysorbate 80,

Poloxamer 407, and Sorbitan Monooleate.
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Property
Polysorbate 80
(Tween 80)

Poloxamer 407
(Pluronic F-127)

Sorbitan
Monooleate (Span
80)

Molecular Weight (

g/mol )
~1310

~12500[1][2][3][4][5]

[6]
~428.6

Critical Micelle

Concentration (CMC)

0.015 - 0.019 mM (in

water at 25°C)

~0.00312 mM (0.039

mg/mL in water)

Not applicable in

water due to

insolubility[7][8]

Cloud Point (CP)
> 100°C (for 1%

aqueous solution)

≥100.0°C (for 10%

aqueous solution)[9]

Not applicable in

water[7]

Solubility in Water Soluble Soluble Insoluble[7][8][10][11]

HLB Value 15.0[8] 22 4.3[7][8]

Phase Behavior Analysis
Polysorbate 80 (Tween 80), with its high HLB value, is a highly effective oil-in-water emulsifier

and solubilizing agent. Its low CMC indicates that it readily forms micelles at very low

concentrations. The cloud point of Tween 80 is generally high, signifying its stability over a wide

range of temperatures in aqueous solutions.

Poloxamer 407 (Pluronic F-127) is a triblock copolymer with a unique thermo-responsive

behavior. It exhibits a low CMC and forms micelles that can undergo a sol-gel transition as the

temperature increases. This property is particularly useful for in-situ gelling drug delivery

systems. Its cloud point is also high, indicating good thermal stability in aqueous solutions.

Sorbitan Monooleate (Span 80) is a lipophilic surfactant with a low HLB value, making it

suitable for water-in-oil emulsions.[7][8] Due to its insolubility in water, it does not form micelles

in aqueous solutions in the same manner as hydrophilic surfactants, and thus, the concepts of

CMC and cloud point in water are not applicable. Its phase behavior is primarily relevant in

non-aqueous or multi-phase systems.
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Determination of Critical Micelle Concentration (CMC)
The CMC of a surfactant can be determined by various methods that detect the onset of

micelle formation.

Surface Tensiometry: The surface tension of a series of surfactant solutions of varying

concentrations is measured. A plot of surface tension versus the logarithm of surfactant

concentration shows a sharp break point, which corresponds to the CMC.

Conductivity Measurement: This method is suitable for ionic surfactants. A plot of

conductivity versus surfactant concentration shows a change in slope at the CMC.

Fluorescence Spectroscopy: A fluorescent probe (e.g., pyrene) is added to the surfactant

solutions. The fluorescence intensity of the probe changes significantly when it is partitioned

into the hydrophobic core of the micelles, allowing for the determination of the CMC.

Determination of Cloud Point (CP)
The cloud point is the temperature at which an aqueous solution of a non-ionic surfactant

becomes turbid as it is heated.

Visual Method: A solution of the surfactant (typically 1% w/v in water) is heated in a

controlled manner. The temperature at which the solution becomes cloudy is recorded as the

cloud point. The process is often reversed by cooling to observe the temperature at which

the solution becomes clear again.

Spectrophotometry: The transmittance of light through the surfactant solution is monitored as

the temperature is increased. A sharp decrease in transmittance indicates the cloud point.
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Experimental workflow for determining surfactant phase behavior.
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Simplified Phase Diagram for a Non-ionic Surfactant in Water
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A representative phase diagram of a non-ionic surfactant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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